Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C16H22N2O2S2
• Molecular Weight: 338.5 g/mol
• IUPAC Name: ethyl 2-(pyrrolidine-1-carbothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H22N2O2S2/c1-2-20-15(19)13-11-7-3-4-8-12(11)22-14(13)17-16(21)18-9-5-6-10-18/h2-10H2,1H3,(H,17,21)
• InChI Key: FADBXAAGQAJMCG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=S)N3CCCC3

Description

Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as TCB-2, is a synthetic compound that belongs to the benzothiophene family. It has been studied for its potential use in scientific research due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves its binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding activates a signaling pathway that leads to changes in neurotransmitter release and neuronal activity. Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have a range of biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity, decrease anxiety-like behavior, and improve cognitive function in rodents. Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in promoting neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the specific effects of serotonin receptor activation on neuronal activity and behavior. However, Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a synthetic compound that may have different effects than natural compounds found in the brain. Additionally, the complex synthesis method and potential for toxicity may limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One area of interest is its potential use in treating mood disorders, particularly depression and anxiety. Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may also have potential as a cognitive enhancer or neuroprotective agent. Further studies are needed to fully understand the biochemical and physiological effects of Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its potential therapeutic applications.
In conclusion, Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a synthetic compound that has been studied for its potential use in scientific research. It has a unique chemical structure and potential therapeutic properties, particularly in the field of neuroscience. While there are limitations to its use in lab experiments, further research on Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may lead to new treatments for mood disorders and other neurological conditions.

Synthesis Methods

The synthesis of Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves several steps, including the formation of the pyrrolidine ring, the benzothiophene ring, and the carboxylate ester. The final product is obtained through a coupling reaction between the pyrrolidine and benzothiophene intermediates. The synthesis of Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to bind to serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. Ethyl 2-[(1-pyrrolidinylcarbothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been studied for its potential use in treating depression, anxiety, and other mood disorders.